Cas no 321430-31-3 (1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate)

• Product Name: 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate
• CAS No: 321430-31-3
• MDL: MFCD00202505
• CID: 4645850
• Update Time: 2025-05-23

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate Chemical and Physical Properties

Names and Identifiers

• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL ACETATE
• [1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl] acetate
• 4-Piperidinol, 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-, 4-acetate
• 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate

• MDL： MFCD00202505

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl Acetate (CAS No. 321430-31-3): A Comprehensive Overview

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate (CAS No. 321430-31-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research advancements related to this compound.

The chemical structure of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate is notable for its combination of a chlorinated pyridine ring and a trifluoromethyl group, both of which contribute to its unique pharmacological properties. The presence of these functional groups can significantly influence the compound's reactivity, solubility, and biological activity. The piperidine moiety further enhances the compound's ability to interact with various biological targets, making it a valuable candidate for drug discovery.

The synthesis of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate typically involves a multi-step process that requires precise control over reaction conditions. One common approach involves the coupling of a chlorinated pyridine derivative with a trifluoromethylated piperidine intermediate, followed by acetylation to form the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its use in large-scale pharmaceutical research.

In terms of biological activity, 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have indicated that this compound can effectively modulate the activity of certain kinases and G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders and cancer.

One notable application of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate is in the development of drugs for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and selectively target relevant enzymes makes it a promising candidate for further investigation. Preclinical studies have shown that it can reduce neuroinflammation and protect neuronal cells from oxidative stress, thereby slowing down disease progression.

In addition to its therapeutic potential, 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate has also been studied for its use as a tool compound in basic research. Its unique structural features make it an excellent probe for investigating the mechanisms of action of various biological processes. For example, researchers have used this compound to study the role of specific kinases in cell signaling pathways, providing valuable insights into the molecular basis of diseases.

The safety profile of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate is another important aspect that has been extensively evaluated. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, making it suitable for further clinical development. However, as with any new drug candidate, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinyl acetate (CAS No. 321430-31-3) represents a promising molecule with significant potential in both therapeutic applications and basic research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation in the fields of medicinal chemistry and pharmaceutical science. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.